Cas no 2034352-53-7 (N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2034352-53-7
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 5944447
• PubChem ID: 92128481
• Update Time: 2025-10-29

N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide
• N-2-(7-Oxofuro2,3-cpyridin-6(7H)-yl)ethyl-3-(1H-pyrazol-1-yl)benzamide
• 2034352-53-7
• N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(1H-pyrazol-1-yl)benzamide
• F6524-0518
• N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide
• AKOS026693984
• N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]-3-pyrazol-1-ylbenzamide

• Inchi： 1S/C19H16N4O3/c24-18(15-3-1-4-16(13-15)23-9-2-7-21-23)20-8-11-22-10-5-14-6-12-26-17(14)19(22)25/h1-7,9-10,12-13H,8,11H2,(H,20,24)
• InChI Key： FJJXHQQXWAPPSG-UHFFFAOYSA-N
• SMILES： O=C1N(C=CC2C=COC=21)CCNC(C1C=CC=C(N2N=CC=C2)C=1)=O

Computed Properties

• Exact Mass: 348.12224039g/mol
• Monoisotopic Mass: 348.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide

Comprehensive Analysis of N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2034352-53-7)

The compound N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2034352-53-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic molecule combines a furopyridine core with a pyrazole-substituted benzamide moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted cancer therapies and autoimmune disease treatment.

In the context of modern drug development, the furo[2,3-c]pyridine scaffold present in this compound represents a privileged structure frequently explored for its bioactive properties. The incorporation of both 7-oxo-6H,7H-furo[2,3-c]pyridine and 1H-pyrazol-1-yl groups creates a molecular architecture that may interact with multiple biological targets. Recent literature suggests similar structures show promise in addressing challenging medical conditions, which explains why scientists are actively investigating the pharmacological profile of CAS No. 2034352-53-7.

The synthetic accessibility of N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide has become a topic of discussion among organic chemists. Current optimization efforts focus on developing more efficient routes to construct the furopyridine ring system while maintaining the integrity of the sensitive pyrazole functionality. These synthetic challenges resonate with broader industry concerns about scalable production of complex heterocycles, a frequently searched topic in chemical databases and research forums.

From a structural perspective, the presence of both hydrogen bond donors and acceptors in this molecule suggests potential for forming stable interactions with biological macromolecules. The 7-oxo group and benzamide linkage may contribute to binding affinity, while the pyrazole ring could offer metabolic stability - a crucial consideration in contemporary drug design. These features align with current pharmaceutical industry priorities around improving drug-like properties and pharmacokinetic profiles.

Analytical characterization of CAS No. 2034352-53-7 presents interesting challenges due to the compound's structural complexity. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR are typically required to fully characterize the furo[2,3-c]pyridine core and verify the substitution pattern on the benzamide moiety. This aspect connects with growing interest in analytical method development for complex organic molecules, a common search topic among analytical chemists.

The potential biological activities of N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide remain an active area of investigation. Preliminary studies on structurally related compounds suggest possible applications in inflammation modulation and cellular proliferation control. However, comprehensive pharmacological evaluation is still needed to fully understand the therapeutic potential of this specific molecule, particularly regarding its selectivity and safety profile.

In the broader context of pharmaceutical innovation, the study of compounds like CAS No. 2034352-53-7 contributes to our understanding of structure-activity relationships in medicinal chemistry. The integration of furopyridine and pyrazole pharmacophores in a single molecule offers valuable insights for designing new chemical entities with improved biological properties. This aligns with current research trends focusing on multi-target drug design and polypharmacology approaches.

Environmental and safety considerations for N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide follow standard protocols for handling novel organic compounds. While not classified as hazardous, proper laboratory practices should be maintained during its synthesis and handling, reflecting the pharmaceutical industry's increasing emphasis on green chemistry principles and workplace safety - topics frequently searched by professionals in the field.

The intellectual property landscape surrounding CAS No. 2034352-53-7 and related structures is evolving, with several patents filed on similar furo[2,3-c]pyridine derivatives. This legal aspect connects with growing industry interest in protecting novel chemical entities and understanding freedom-to-operate considerations, common concerns for pharmaceutical researchers and business development professionals.

Future research directions for this compound class may include exploring structural modifications to enhance bioavailability or target specificity. The pyrazole ring, in particular, offers multiple points for derivatization that could lead to improved analogs. Such structure-optimization strategies represent a hot topic in current medicinal chemistry literature and conference discussions.

In conclusion, N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-3-(1H-pyrazol-1-yl)benzamide (CAS No. 2034352-53-7) represents an interesting case study in modern heterocyclic chemistry and drug discovery. Its unique combination of furopyridine and pyrazole elements continues to attract scientific attention, with potential implications for developing new therapeutic agents. As research progresses, this compound may contribute valuable insights to the ongoing development of innovative pharmaceutical solutions.